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Compound of Interest

Compound Name:
2-Chloro-5-

(chlorodifluoromethyl)pyridine

CAS No.: 71701-84-3

Cat. No.: B1623138

Get Quote

Executive Summary
2-Chloro-5-(chlorodifluoromethyl)pyridine (CAS: 71701-84-3) is a specialized halogenated

pyridine derivative. It serves as a pivotal "gateway" intermediate in the industrial production of

trifluoromethylated pyridines, most notably 2-chloro-5-(trifluoromethyl)pyridine (CTF), which is a

key building block for blockbuster herbicides like Fluazifop-butyl and insecticides such as

Sulfoxaflor.

This guide details the nomenclature, synthesis pathways, and reactivity profile of this

compound, distinguishing it from its upstream precursor (trichloromethyl analog) and

downstream product (trifluoromethyl analog).

Part 1: Nomenclature and Chemical Identity[1]
Precise identification is required to avoid confusion with the fully fluorinated analog.
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Feature Specification

IUPAC Name 2-Chloro-5-(chlorodifluoromethyl)pyridine

Alternative Names
2-Chloro-5-[chloro(difluoro)methyl]pyridine; 2,5-

CClF2-Pyridine

CAS Registry Number 71701-84-3

Molecular Formula C₆H₃Cl₂F₂N

Molecular Weight 197.99 g/mol

SMILES FC(F)(Cl)c1ccc(Cl)nc1

Structure Description

A pyridine ring substituted at position 2 with a

chlorine atom and at position 5 with a

chlorodifluoromethyl group (-CF₂Cl).[1][2][3][4]

[5][6][7][8][9][10][11]

Structural Significance
The -CF₂Cl moiety is electronically unique. It is a strong electron-withdrawing group (EWG),

similar to -CF₃, but the presence of the chlorine atom renders the carbon center slightly more

susceptible to radical attack or metal-halogen exchange compared to the inert -CF₃ group. This

makes it a valuable handle for late-stage functionalization in medicinal chemistry structure-

activity relationship (SAR) studies.

Part 2: Synthesis and Production Pathways
The industrial synthesis of 2-chloro-5-(chlorodifluoromethyl)pyridine is typically achieved

via Halogen Exchange (Halex) reactions. It is the penultimate species formed during the

fluorination of trichloromethyl-pyridines.

Core Synthetic Workflow
The production line generally starts from 3-picoline (3-methylpyridine).

Side-chain & Nuclear Chlorination: 3-picoline is chlorinated (radical and electrophilic) to form

2-chloro-5-(trichloromethyl)pyridine.
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Fluorination (The Swarts Reaction): The trichloromethyl precursor is treated with a

fluorinating agent (HF or SbF₃/SbCl₅). The reaction proceeds stepwise:

(Target Compound)

(Final Product)

Isolating the chlorodifluoromethyl variant requires precise control of stoichiometry and

temperature, as the reaction naturally drives toward the thermodynamically stable

trifluoromethyl product.

Experimental Protocol: Isolation via Controlled
Fluorination
Note: This protocol describes a generic optimization for isolating the intermediate.

Reagents: 2-Chloro-5-(trichloromethyl)pyridine (1.0 eq), Anhydrous HF (excess), SbCl₅

(catalyst). Conditions: Autoclave, 120–140°C, 3–5 hours.

Setup: Charge the autoclave with 2-chloro-5-(trichloromethyl)pyridine and catalyst.

Fluorination: Introduce anhydrous HF. Heat to 130°C.

Monitoring: Monitor pressure evolution. The formation of

is indicated by a specific pressure plateau before the final conversion to

.

Quenching: Vent HF (scrubber). Neutralize residue with cold

solution.

Purification: Fractional distillation. The boiling point differences allow separation:

analog bp: ~152°C

analog bp: ~175–185°C (estimated)

analog bp: >200°C

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Pathway Diagram[10]

Halogen Exchange (Halex) Progression

3-Picoline
(Starting Material)

2-Chloro-5-(trichloromethyl)pyridine
(Precursor)

Cl2 / UV
(Radical Chlorination) 2-Chloro-5-(chlorodifluoromethyl)pyridine

(TARGET: CAS 71701-84-3)

HF / SbCl5
(Partial Fluorination) 2-Chloro-5-(trifluoromethyl)pyridine

(Over-fluorinated Product)

HF (Excess) / Heat
(Complete Fluorination)

Click to download full resolution via product page

Figure 1: Stepwise fluorination pathway. The target compound is the intermediate species in

the Halex process.

Part 3: Chemical Reactivity & Properties
The molecule possesses two distinct electrophilic sites: the C-2 position on the pyridine ring

and the benzylic carbon of the chlorodifluoromethyl group.

Comparative Properties Table
Property Precursor (-CCl₃) Target (-CClF₂) Product (-CF₃)

CAS 69045-78-9 71701-84-3 52334-81-3

Fluorine Content 0% 19.2% 31.4%

Lipophilicity (LogP) High Moderate-High Moderate

Stability
Hydrolytically

Unstable
Moderately Stable Very Stable

Reactivity
Prone to hydrolysis to

acid

Precursor to -CF₃ or -

CHF₂
Inert side chain

Key Reactions
1. Nucleophilic Aromatic Substitution (SₙAr)
The chlorine at the C-2 position is activated by the ring nitrogen and the electron-withdrawing

effect of the -CClF₂ group at C-5.
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Nucleophiles: Amines, alkoxides, thiols.

Mechanism: Addition-Elimination.

Application: Introduction of complex side chains while retaining the -CClF₂ motif.

2. Side-Chain Functionalization
Unlike the inert -CF₃ group, the -CClF₂ group retains a C-Cl bond that can be exploited:

Radical Reduction: Treatment with tributyltin hydride (Bu₃SnH) can reduce the -CClF₂ group

to a difluoromethyl group (-CHF₂), a bioisostere of the hydroxyl group often used to improve

metabolic stability.

Metal-Halogen Exchange: Lithium-halogen exchange at the side chain is difficult due to

competition with the C-2 chlorine, but specialized conditions can generate difluorobenzylic

anions.

Part 4: Applications in Drug & Agrochemical
Discovery
While often an intermediate, the 2-chloro-5-(chlorodifluoromethyl)pyridine motif itself

appears in patent literature for specialized applications where the steric bulk or lipophilicity of -

CF₃ needs modulation.

Agrochemical Intermediates
It is the direct precursor to Fluazifop-butyl and Haloxyfop intermediates. In processes where the

"over-fluorination" to -CF₃ is difficult to control, manufacturers may isolate the -CClF₂ mixed

stream and recycle it, making its characterization vital for process purity.

Bioisostere Development
In medicinal chemistry, the

group is investigated as a lipophilic hydrogen bond donor/acceptor modulator.

Acidity: The C-H bond in
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is acidic; the

lacks this but offers a unique quadrupole moment.

Metabolism: The C-Cl bond is metabolically distinct from C-F, potentially offering a "soft spot"

for clearance or a handle for prodrug activation.

Part 5: Safety and Handling
Signal Word: WARNING

Hazard Class: Skin Irritant (Category 2), Eye Irritant (Category 2A).

Handling: The compound is an alkyl halide-like pyridine. It can hydrolyze slowly to release

HF and HCl upon contact with moisture.

Storage: Store under inert atmosphere (Argon/Nitrogen) in a cool, dry place. Avoid glass if

HF evolution is suspected over long periods; use PTFE containers for long-term storage of

crude mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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